Cabergoline specified impurity [EP]

• CAS No.: 126554-50-5
• Product Name: Cabergoline specified impurity [EP]
• Molecular Formula: C29H42N6O3
• Molecular Weight: 522.7 g/mol
• IUPAC Name: (6aR,9R,10aR)-9-N-[3-(dimethylamino)propyl]-4-N-ethyl-9-N-(ethylcarbamoyl)-7-prop-2-enyl-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinoline-4,9-dicarboxamide
• Standard InChI: InChI=1S/C29H42N6O3/c1-6-13-33-18-21(27(36)34(28(37)30-7-2)15-10-14-32(4)5)16-23-22-11-9-12-24-26(22)20(17-25(23)33)19-35(24)29(38)31-8-3/h6,9,11-12,19,21,23,25H,1,7-8,10,13-18H2,2-5H3,(H,30,37)(H,31,38)/t21-,23-,25-/m1/s1
• Standard InChIKey: MNAGYQBVKIBCGP-GZGNHOFSSA-N
• Isomeric SMILES: CCNC(=O)N1C=C2C[C@@H]3[C@H](C[C@H](CN3CC=C)C(=O)N(CCCN(C)C)C(=O)NCC)C4=C2C1=CC=C4
• SMILES: CCNC(=O)N1C=C2CC3C(CC(CN3CC=C)C(=O)N(CCCN(C)C)C(=O)NCC)C4=C2C1=CC=C4
• Canonical SMILES: CCNC(=O)N1C=C2CC3C(CC(CN3CC=C)C(=O)N(CCCN(C)C)C(=O)NCC)C4=C2C1=CC=C4
• Description: European Pharmacopoeia (EP) Impurity C of Cabergoline
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (8β)-N8-[3-(Dimethylamino)propyl]-N1-ethyl-N8-[(ethylamino)carbonyl]-6-(2-propen-1-yl)-ergoline-1,8-dicarboxamide; (8β)-N8-[3-(dimethylamino)propyl]-N1-ethyl-N8-[(ethylamino)carbonyl]-6-(2-propenyl)--ergoline-1,8-dicarboxamide
• PubChem Compound: 14380974
• Last Modified: Nov 11 2021